Ethyl 1-(2-phenylpropanoyl)-3-piperidinecarboxylate

• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• IUPAC Name: ethyl 1-(2-phenylpropanoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C17H23NO3/c1-3-21-17(20)15-10-7-11-18(12-15)16(19)13(2)14-8-5-4-6-9-14/h4-6,8-9,13,15H,3,7,10-12H2,1-2H3
• InChI Key: BMBBMMPYHVXLQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)C(C)C2=CC=CC=C2

Description

Ethyl 1-(2-phenylpropanoyl)-3-piperidinecarboxylate is a useful research compound. Its molecular formula is C17H23NO3 and its molecular weight is 289.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This reaction was run in the same manner as ethyl 1-(3-thiophenecarbonyl)-3-piperidinecarboxylate, starting with commercially available 2-phenylpropionic acid (265 μl; 1.94 mmol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (371.3 mg; 1.94 mmol) and (S)-ethyl nipecotate (300 μl; 1.94 mmol). Crude product was purified by chromatography on silica eluting with 25% ethyl acetate/75% hexane, giving (S)±ethyl 1-(2-phenylpropionyl)-3-piperidinecarboxylate (268.9 mg) as a colorless oil. MS m/z (positive ion) 290 (MH+; 100), 142 (55), 115 (50).